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Welcome to the technical support center for Directed ortho-Lithiation (DoM). This guide is

designed for researchers, scientists, and drug development professionals who rely on the

precision of DoM for regioselective aromatic functionalization. The success of this powerful

synthetic tool is critically dependent on the purity of all components in the reaction system.

Even trace impurities can lead to failed reactions, low yields, and complex side products.

This document provides in-depth troubleshooting guides and frequently asked questions

(FAQs) to address the specific issues you may encounter related to reagent purity. Our goal is

to explain the causality behind experimental choices, empowering you to diagnose and solve

problems effectively.
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This section addresses specific experimental failures and links them to likely causes rooted in

reagent impurity.

Problem 1: Low or No Conversion of Starting Material
You set up your reaction, add the organolithium reagent, stir for the appropriate time, quench

with an electrophile, and find that you have recovered mostly unreacted starting material.[1]

Possible Cause A: Inaccurate Organolithium Titer or Degraded Reagent

Expertise & Experience: The most common cause of ortho-lithiation failure is an

overestimation of the active organolithium concentration. Commercial organolithium

solutions degrade over time, reacting with trace moisture and oxygen to form non-basic

lithium alkoxides and hydroxides.[2] Relying on the concentration printed on the bottle,

especially if it has been opened multiple times, is a frequent source of error. You may be

adding significantly fewer equivalents of base than you think.

Solution:

Titrate Your Reagent: Always titrate your organolithium solution before use, particularly

with a new bottle or one that has been stored for some time.[2] A fresh titration provides

the actual molarity of the active base.

Inspect the Reagent: Visually inspect the solution. High-quality organolithium reagents are

typically clear, colorless to pale yellow solutions.[3] The presence of significant white

precipitate (lithium hydrides, alkoxides, or hydroxides) indicates degradation.

Consider a New Bottle: If yields are consistently low despite titration, the reagent may

contain excessive non-basic lithium salts that can interfere with the reaction through

aggregation effects.[4][5] Starting with a fresh bottle is often the most efficient solution.

Possible Cause B: Protic Impurities in Solvents or on Glassware

Expertise & Experience: Organolithiums are exceptionally strong bases and will react

instantly and irreversibly with any available acidic protons.[6][7] The most common culprit is

water, but alcohols from solvent stabilizers or cleaning residues can also consume your
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reagent. A single equivalent of water will destroy one equivalent of your organolithium base.

[8][9]

Solution:

Rigorous Drying of Glassware: Ensure all glassware is oven-dried (>120 °C for several

hours) or flame-dried under vacuum and allowed to cool under a stream of dry, inert gas

(argon or nitrogen).[1]

Use Anhydrous Solvents: Solvents must be scrupulously dried. While commercial

anhydrous solvents are available, their quality can vary after the bottle is opened. For

sensitive reactions, it is best practice to freshly distill solvents from an appropriate drying

agent.[10]

Substrate Purity: Ensure your aromatic substrate is anhydrous. If it is a solid, dry it in a

vacuum oven. If it is a liquid, consider distilling it or storing it over activated molecular

sieves.

Diagram: The Impact of Protic Impurities This diagram illustrates how a protic impurity like

water consumes the active organolithium reagent, preventing the desired ortho-lithiation from

occurring.
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Caption: Water quenches the organolithium, preventing the desired reaction.

Problem 2: Formation of Unexplained Side Products
Your reaction works, but the yield is compromised by the formation of significant byproducts

that complicate purification.

Possible Cause A: Reaction with Solvent (THF Degradation)

Expertise & Experience: While THF is an excellent solvent for solvating lithium ions and

accelerating lithiation, it is not indefinitely stable in the presence of strong bases, especially
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at temperatures above -20 °C. n-Butyllithium can deprotonate THF, leading to its

decomposition.[4][11] This not only consumes the base but also generates reactive species

that can interfere with your main reaction.

Solution:

Maintain Low Temperatures: Perform the lithiation step at low temperatures, typically -78

°C (dry ice/acetone bath), for the entire duration that the organolithium is present before

the electrophile is added.[10]

Limit Reaction Time: Do not let the lithiation stir for excessively long periods, even at low

temperatures, unless the specific procedure requires it.

Consider Alternative Solvents: For reactions that require higher temperatures, diethyl ether

or a hydrocarbon solvent like hexanes may be more suitable, though lithiation rates will be

slower.[12]

Possible Cause B: Impurities in the Aromatic Substrate

Expertise & Experience: Impurities in your starting material can compete for the

organolithium reagent. For example, a dehalogenated version of your substrate could

become lithiated at a different position. Other aromatic impurities could be more acidic or

have more potent directing groups, leading to a mixture of lithiated species and,

consequently, a mixture of final products.

Solution:

Verify Substrate Purity: Analyze your starting material by NMR, GC, or LC-MS to ensure

its purity is >98%.

Purify the Substrate: If necessary, purify your substrate before use by recrystallization,

distillation, or column chromatography.

Frequently Asked Questions (FAQs) on Reagent
Purity
Organolithium Reagents
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Q1: Why is titrating my n-BuLi so critical, and how often should I do it? A: Titration is critical

because it determines the concentration of active base, which is often lower than the label

concentration due to gradual degradation.[2] You should titrate a new bottle of any

organolithium upon receipt and then re-titrate it periodically (e.g., every 1-2 months) or more

frequently if it is used often. A quick titration is always recommended before setting up a large-

scale or particularly sensitive reaction.

Q2: What is the acceptable level of "residual base" in an organolithium reagent? A: "Residual

base" refers to non-organolithium bases like lithium hydroxide or alkoxides. A high-quality

reagent should have a residual base content of less than 5%. Some titration methods, like the

Gilman double titration, can distinguish between the active organolithium and other basic

impurities.[13] While low levels are tolerable for many reactions, a residual base content higher

than ~10% indicates poor quality that may be detrimental to sensitive reactions.[13]

Q3: How do the purity requirements differ for n-BuLi, s-BuLi, and t-BuLi? A: All organolithiums

require strictly anhydrous and anaerobic conditions. However, their reactivity and basicity

increase in the order n-BuLi < s-BuLi < t-BuLi.[2] The more reactive bases like t-BuLi are even

more sensitive to trace moisture and oxygen and degrade more quickly.[3][12] They are also

more aggressive towards solvents like THF. Therefore, the more reactive the organolithium, the

more stringent the purity requirements for all other components.

Reagent
Typical pKa
(Conjugate Acid)

Relative Basicity
Notes on
Sensitivity

n-Butyllithium (n-BuLi) ~50 Strong

Standard workhorse,

moderately stable in

hydrocarbon solution.

sec-Butyllithium (s-

BuLi)
~51 Stronger

More sterically

hindered and more

basic than n-BuLi.

tert-Butyllithium (t-

BuLi)
~53 Strongest

Extremely pyrophoric

and reactive; reacts

with THF even at low

temperatures.[3][14]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5226223/
http://allchemist.blogspot.com/2011/09/butyl-lithium-titration-and-estimation.html?m=1
http://allchemist.blogspot.com/2011/09/butyl-lithium-titration-and-estimation.html?m=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5226223/
https://www.labmanager.com/8-rules-for-the-safe-handling-of-t-butyl-lithium-18346
https://pubs.acs.org/doi/10.1021/op500161b
https://www.labmanager.com/8-rules-for-the-safe-handling-of-t-butyl-lithium-18346
http://orgsyn.org/demo.aspx?prep=v88p0296
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14492862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvents & Additives
Q4: What is the best way to prepare THF for a sensitive ortho-lithiation? A: The gold standard

for drying THF is distillation from a reactive drying agent under an inert atmosphere. Distillation

from sodium metal with benzophenone as an indicator is a classic and reliable method.[4] The

deep blue or purple color of the benzophenone ketyl radical anion provides a visual

confirmation that the solvent is free of water and oxygen. Distillation from lithium aluminum

hydride (LiAlH₄) is also effective but requires extreme caution due to the reactivity of LiAlH₄.[15]

For any distillation, it is crucial to first ensure the THF is free of peroxides.[15]

Q5: Can I just use activated molecular sieves to dry my solvents? A: Activated molecular sieves

(typically 3Å or 4Å) are effective at removing water from solvents and are a good option for

storage after distillation or for drying pre-dried commercial solvents.[2] However, they do not

remove dissolved oxygen and may not dry the solvent to the same extent as distillation from a

reactive agent. For maximum reliability in sensitive ortho-lithiations, freshly distilled solvent is

preferred.[4]

Q6: What are the purity requirements for an additive like TMEDA? A: N,N,N',N'-

Tetramethylethylenediamine (TMEDA) is used to break up organolithium aggregates,

increasing the reagent's basicity and reactivity.[11][16][17] Like all other components, TMEDA

must be anhydrous. It is hygroscopic and should be stored over KOH pellets and freshly

distilled from calcium hydride (CaH₂) before use.

Diagram: Troubleshooting Flowchart for Failed ortho-Lithiation This flowchart guides the user

through a logical sequence of checks when a reaction fails.
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Caption: A step-by-step guide to diagnosing reaction failures.
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Validated Protocols
Protocol 1: Titration of n-Butyllithium with
Diphenylacetic Acid
This method is reliable as the endpoint is a persistent color change, and the indicator,

diphenylacetic acid, is easily purified.[18][19]

Materials:

Diphenylacetic acid (DPAA), recrystallized from hot toluene and dried in vacuo.[18]

Anhydrous THF

n-Butyllithium solution to be titrated

Oven-dried flasks, magnetic stir bars, syringes, and needles

Inert atmosphere (Argon or Nitrogen)

Procedure:

Under an inert atmosphere, add a precisely weighed amount of diphenylacetic acid (e.g.,

1.00 mmol, 212.24 mg) to a dry flask equipped with a stir bar.

Add ~5-8 mL of anhydrous THF to dissolve the DPAA.[18][19]

Using a graduated glass syringe, slowly add the n-BuLi solution dropwise to the stirring

DPAA solution at room temperature.[19]

With each drop, a transient yellow color will appear and then dissipate as the DPAA is

deprotonated.[18][19]

The endpoint is reached when a faint but persistent yellow color remains for more than a

minute. This indicates that all the DPAA has been consumed, and the next drop of n-BuLi

deprotonates the resulting diphenylacetate anion to form a colored dianion.

Carefully record the volume of n-BuLi solution added.
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Repeat the titration at least twice more and average the results for an accurate

concentration.[18]

Calculation: Molarity of n-BuLi = (moles of Diphenylacetic Acid) / (Average Volume of n-BuLi in

Liters)[19]

Protocol 2: Purification of Tetrahydrofuran (THF)
This protocol describes the distillation of THF from sodium/benzophenone, a standard method

for obtaining anhydrous, oxygen-free solvent.

Safety Note: This procedure involves metallic sodium, a flammable and water-reactive metal,

and flammable solvents. It must be performed in a chemical fume hood with appropriate

personal protective equipment. Ensure the THF to be purified is tested for and free of peroxides

before proceeding.[15]

Materials:

THF (reagent grade)

Sodium metal (chunks or wire)

Benzophenone

Distillation apparatus (oven-dried)

Inert atmosphere setup

Procedure:

Assemble the distillation apparatus and flush thoroughly with an inert gas.

To a large round-bottom flask, add the THF to be purified (do not fill more than 2/3 full).

Carefully add small chunks of sodium metal to the THF. The sodium will react with any gross

water, producing hydrogen gas. Allow this to stir until the gas evolution ceases.

Add a small amount of benzophenone (enough to give a light yellow color).
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Gently heat the flask to reflux under a positive pressure of inert gas. As the solvent becomes

anhydrous and free of oxygen, the benzophenone will react with the sodium to form the deep

blue or purple benzophenone ketyl radical anion.

If the blue/purple color does not persist, more sodium may be needed. If the solution turns

brown, it may indicate significant degradation or peroxide contamination, and the procedure

should be stopped safely.

Once a stable, deep blue/purple color is maintained at reflux, the THF is ready for collection.

Distill the required amount of solvent directly into a dry, inert-atmosphere-flushed collection

flask.

The purified THF should be used immediately or stored under an inert atmosphere over

activated molecular sieves.[2][15] Do not store for more than a few days.[15]

References
How To: Titrate Alkyllithiums. University of Rochester, Department of Chemistry. [Link]

Determining n-Butyllithium Concentration by Titration. JoVE. [Link]

Titration of butyllithium. The Sarpong Group, University of California, Berkeley. [Link]

Butyl lithium titration and estimation. ChemicalDesk.Com. [Link]

Organic Syntheses Procedure. Organic Syntheses. [Link]

Optimization of Organolithium Reactions. Organic Process Research & Development. [Link]

A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized

Experiments. [Link]

Caution! tert-Butylithium is extremely pyrophoric. Organic Syntheses. [Link]

n BuLi Titration. YouTube. [Link]

Preparation, Properties, and Safe Handling of Commercial Organolithiums. Organic Process

Research & Development. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5226223/
https://orgsyn.org/demo.aspx?prep=cv5p0976
https://orgsyn.org/demo.aspx?prep=cv5p0976
https://www.sas.rochester.edu/chm/resource/how-to/titrate-alkyllithiums.html
https://www.jove.com/v/55325/determining-n-butyllithium-concentration-by-titration
https://sarpong.cchem.berkeley.edu/wp-content/uploads/2018/08/Titration-of-butyllithium.pdf
https://www.chemicaldesk.com/imp_process/butyl_lithium_titration_and_estimation/
http://www.orgsyn.org/demo.aspx?prep=v76p0226
https://pubs.acs.org/doi/pdf/10.1021/op0499440
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5226367/
http://www.orgsyn.org/demo.aspx?prep=v86p0335
https://www.youtube.com/watch?v=kLp43R-I4hA
https://pubs.acs.org/doi/10.1021/op500161b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14492862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. [Link]

8 Rules for the Safe Handling of t-Butyllithium. Lab Manager. [Link]

Lithiations Not Working. Reddit r/Chempros. [Link]

(Hetero)aromatic Functionalisation 2 – Stoichiometric Metallation Reactions. University of

Leeds. [Link]

Optimization of Organolithium Reactions. Organic Process Research & Development. [Link]

General Principles of ortho -Lithiation in Arylphosphinamides. ResearchGate. [Link]

Exploring the practical uses of TMEDA in 2025. TUODA INDUSTRY LIMITED. [Link]

Effect of Humidity on Properties of Lithium-ion Batteries. International Journal of

Electrochemical Science. [Link]

Are n-BuLi/TMEDA-Mediated Arene Ortholithiations Directed? ResearchGate. [Link]

ortho metalation. Andrew G Myers Research Group, Harvard University. [Link]

The Critical Role of Moisture Analysis in Lithium-Ion Battery Manufacturing. LabX. [Link]

Organolithium reagent. New World Encyclopedia. [Link]

organolithium reagents 1. University of Rochester. [Link]

Why do ortho lithiation reactions require a huge excess of butyllithium? Chemistry World.

[Link]

Half-Lives of Organolithium Reagents in Common Ethereal Solvents. The Journal of Organic

Chemistry. [Link]

Why do I keep seeing starting material after finishing a lithiation? Reddit r/chemistry. [Link]

Effect of Humidity on Properties of Lithium-ion Batteries. ResearchGate. [Link]

Organolithium reagent. Wikipedia. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://baranlab.org/wp-content/uploads/2020/08/Directed-Metalation-A-Survival-Guide.pdf
https://www.labmanager.com/8-rules-for-the-safe-handling-of-t-butyllithium-33045
https://www.reddit.com/r/Chempros/comments/15elg04/lithiations_not_working/
https://www.chem.leeds.ac.uk/y-che/CHM326/Lectures/CHM326-L10-notes.pdf
https://pubs.acs.org/doi/10.1021/op0499440
https://www.researchgate.net/publication/326889417_General_Principles_of_ortho-Lithiation_in_Arylphosphinamides
https://www.tuodachemical.com/news/exploring-the-practical-uses-of-tmeda-in-2025/
http://www.electrochemsci.org/papers/vol16/160505295.pdf
https://www.researchgate.net/publication/228701049_Are_n-BuLiTMEDA-Mediated_Arene_Ortholithiations_Directed_Substituent-Dependent_Rates_Substituent-Independent_Mechanisms
https://myers.chemistry.harvard.edu/attachments/20.orthoMetalation.pdf
https://www.labx.com/resources/the-critical-role-of-moisture-analysis-in-lithium-ion-battery-manufacturing-and-electrolyte-quality-control/400
https://www.newworldencyclopedia.org/entry/Organolithium_reagent
https://www.sas.rochester.edu/chm/resource/assets/ur-chem-204/organolithium-reagents-1.pdf
https://www.chemistryworld.com/news/why-do-ortho-lithiation-reactions-require-a-huge-excess-of-butyllithium/4016543.article
https://pubs.acs.org/doi/10.1021/jo00391a067
https://www.reddit.com/r/chemistry/comments/3rw09l/why_do_i_keep_seeing_starting_material_after/
https://www.researchgate.net/publication/349945115_Effect_of_Humidity_on_Properties_of_Lithium-ion_Batteries
https://en.wikipedia.org/wiki/Organolithium_reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14492862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Directed lithiation of simple aromatics and heterocycles for synthesis of substituted

derivatives. Semantic Scholar. [Link]

Mechanism of aromatic lithiation reactions--Importance of steric factors. Indian Academy of

Sciences. [Link]

Safe handling of organolithium compounds in the laboratory. Princeton University

Environmental Health and Safety. [Link]

Directed Metalation of Arenes with Organolithiums, Lithium Amides, and Superbases.

ResearchGate. [Link]

Continuous Processing of Concentrated Organolithiums in Flow. ACS Publications. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. reddit.com [reddit.com]

2. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC
[pmc.ncbi.nlm.nih.gov]

3. 8 Rules for the Safe Handling of t-Butyllithium | Lab Manager [labmanager.com]

4. reddit.com [reddit.com]

5. Why do ortho lithiation reactions require a huge excess of butyllithium? | News | Chemistry
World | Chemistry World [chemistryworld.com]

6. resources.saylor.org [resources.saylor.org]

7. Organolithium reagent - Wikipedia [en.wikipedia.org]

8. electrochemsci.org [electrochemsci.org]

9. The Critical Role of Moisture Analysis in Lithium-Ion Battery Manufacturing and Electrolyte
Quality Control [labx.com]

10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.semanticscholar.org/paper/Directed-lithiation-of-simple-aromatics-and-for-of-Bahal-Khan/a73919e13d98246a482b5c00e6207011d13f39a0
https://repository.ias.ac.in/30740/1/30740.pdf
https://ehs.princeton.edu/sites/ehs/files/media_files/Safe-Handling-of-Organolithium-Compounds-in-the-Laboratory.pdf
https://www.researchgate.net/publication/323098357_Directed_Metalation_of_Arenes_with_Organolithiums_Lithium_Amides_and_Superbases
https://pubs.acs.org/doi/10.1021/acs.oprd.2c00030
https://www.benchchem.com/product/b14492862?utm_src=pdf-custom-synthesis#bc-rfq
https://www.reddit.com/r/chemistry/comments/3run5l/why_do_i_keep_seeing_starting_material_after/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5226223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5226223/
https://www.labmanager.com/8-rules-for-the-safe-handling-of-t-butyl-lithium-18346
https://www.reddit.com/r/Chempros/comments/1me65jb/lithiations_not_working/
https://www.chemistryworld.com/news/mystery-surrounding-metalation-reactions-reagent-excess-solved/4016599.article
https://www.chemistryworld.com/news/mystery-surrounding-metalation-reactions-reagent-excess-solved/4016599.article
https://resources.saylor.org/wwwresources/archived/site/wp-content/uploads/2011/06/Organolithium-Reagent.pdf
https://en.wikipedia.org/wiki/Organolithium_reagent
https://www.electrochemsci.org/papers/vol16/210554.pdf
https://www.labx.com/resources/the-critical-role-of-moisture-analysis-in-lithium-ion-battery-manufacturing-and-electrolyt/5479
https://www.labx.com/resources/the-critical-role-of-moisture-analysis-in-lithium-ion-battery-manufacturing-and-electrolyt/5479
https://pdfs.semanticscholar.org/1f0d/1dc21969e14828fd56c4074e804f4d88352c.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14492862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. people.uniurb.it [people.uniurb.it]

12. pubs.acs.org [pubs.acs.org]

13. ChemicalDesk.Com: Butyl lithium titration and estimation [allchemist.blogspot.com]

14. Organic Syntheses Procedure [orgsyn.org]

15. Organic Syntheses Procedure [orgsyn.org]

16. baranlab.org [baranlab.org]

17. tuodaindus.com [tuodaindus.com]

18. How To [chem.rochester.edu]

19. Video: Determining n-Butyllithium Concentration by Titration [jove.com]

To cite this document: BenchChem. [Technical Support Center: Reagent Purity in Directed
ortho-Lithiation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14492862/docs#technical-support-center-reagent-
purity-in-directed-ortho-lithiation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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